Cas no 1431968-18-1 (1-(4-Morpholin-4-ylphenyl)ethanamine;hydrochloride)

• Product Name: 1-(4-Morpholin-4-ylphenyl)ethanamine;hydrochloride
• CAS No: 1431968-18-1
• MF: C₁₂H₁₉ClN₂O
• MW: 242.745062112808
• CID: 4700203
• Update Time: 2025-07-21

1-(4-Morpholin-4-ylphenyl)ethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• [1-(4-Morpholin-4-ylphenyl)ethyl]amine hydrochloride
• 1-(4-Morpholin-4-ylphenyl)ethanamine;hydrochloride

• Inchi： 1S/C12H18N2O.ClH/c1-10(13)11-2-4-12(5-3-11)14-6-8-15-9-7-14;/h2-5,10H,6-9,13H2,1H3;1H
• InChI Key： QTTFFSPAMWBDGP-UHFFFAOYSA-N
• SMILES： Cl.O1CCN(C2C=CC(=CC=2)C(C)N)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 184
• Topological Polar Surface Area: 38.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 1-(4-Morpholin-4-ylphenyl)ethanamine;hydrochloride

Introduction to 1-(4-Morpholin-4-ylphenyl)ethanamine;hydrochloride (CAS No. 1431968-18-1)

1-(4-Morpholin-4-ylphenyl)ethanamine;hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1431968-18-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research in drug discovery and development. The structural features of this molecule, particularly the presence of a morpholine moiety and a phenethylamine backbone, contribute to its unique pharmacological properties and make it a valuable candidate for further investigation.

The morpholine ring in 1-(4-Morpholin-4-ylphenyl)ethanamine;hydrochloride is known for its ability to enhance the solubility and bioavailability of pharmaceutical agents. This structural attribute is particularly advantageous in the development of drugs that require efficient absorption and distribution within the body. Additionally, the phenethylamine core is a well-documented scaffold in medicinal chemistry, often associated with compounds that interact with central nervous system (CNS) receptors. The combination of these two functional groups in 1-(4-Morpholin-4-ylphenyl)ethanamine;hydrochloride suggests a multifaceted interaction potential with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of 1-(4-Morpholin-4-ylphenyl)ethanamine;hydrochloride with various biological targets. These studies have highlighted its potential as an antagonist or partial agonist for receptors involved in pain modulation, neuroprotection, and cognitive enhancement. The hydrochloride salt form of this compound enhances its stability and solubility, making it more suitable for formulation into pharmaceutical products.

In the realm of drug discovery, 1-(4-Morpholin-4-ylphenyl)ethanamine;hydrochloride has been explored as a lead compound for the development of novel therapeutic agents. Its structural similarity to known pharmacologically active molecules allows for structural optimization through medicinal chemistry techniques such as scaffold hopping and analog synthesis. These approaches aim to enhance the pharmacological profile of the compound, including improving selectivity, potency, and pharmacokinetic properties.

One area where 1-(4-Morpholin-4-ylphenyl)ethanamine;hydrochloride has shown promise is in the treatment of neurological disorders. Preclinical studies have indicated that this compound may modulate neurotransmitter systems involved in conditions such as depression, anxiety, and neurodegenerative diseases. The ability of 1-(4-Morpholin-4-ylphenyl)ethanamine;hydrochloride to interact with CNS receptors without causing significant side effects makes it an attractive candidate for further clinical development.

The synthesis of 1-(4-Morpholin-4-ylphenyl)ethanamine;hydrochloride involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including catalytic processes and green chemistry principles, have been employed to optimize the yield and purity of the final product. These synthetic strategies not only improve the efficiency of production but also minimize environmental impact, aligning with contemporary pharmaceutical industry standards.

Quality control and analytical characterization are critical aspects of ensuring the efficacy and safety of pharmaceutical compounds like 1-(4-Morpholin-4-ylphenyl)ethanamine;hydrochloride. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely employed to verify the chemical structure and purity of the compound. These analytical methods provide confidence in the consistency and reliability of the product for both preclinical and clinical studies.

The pharmacokinetic profile of 1-(4-Morpholin-4-ylphenyl)ethanamine;hydrochloride, including its absorption, distribution, metabolism, excretion (ADME), has been thoroughly evaluated in preclinical models. These studies have provided valuable insights into how the compound behaves within the body over time. Understanding these parameters is essential for determining appropriate dosage regimens and predicting potential drug-drug interactions.

In conclusion, 1-(4-Morpholin-4-ylphenyl)ethanamine;hydrochloride (CAS No. 1431968-18-1) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its potential biological activity, make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various health challenges.